Cas no 25859-54-5 (1,3-Benzodioxol-2-one,5-nitro-)
25859-54-5 structure
Product Name:1,3-Benzodioxol-2-one,5-nitro-
CAS No:25859-54-5
MF:C7H3NO5
MW:181.102421998978
CID:274231
PubChem ID:275561
Update Time:2025-04-19
1,3-Benzodioxol-2-one,5-nitro- Chemical and Physical Properties
Names and Identifiers
-
- 1,3-Benzodioxol-2-one,5-nitro-
- 5-Nitro-benzo[1,3]dioxol-2-on
- 5-nitro-benzo[1,3]dioxol-2-one
- AC1L5HWZ
- AC1Q1ZSS
- AG-K-78634
- AR-1G9073
- CTK4F6590
- NSC122468
- o-(4-nitrophenylene) carbonate
- DTXSID70298316
- AKOS006228476
- 5-nitro-1,3-benzodioxol-2-one
- NSC-122468
- 25859-54-5
-
- Inchi: 1S/C7H3NO5/c9-7-12-5-2-1-4(8(10)11)3-6(5)13-7/h1-3H
- InChI Key: UZCSGBTXVUZFAC-UHFFFAOYSA-N
- SMILES: O1C(=O)OC2C=CC(=CC1=2)[N+](=O)[O-]
Computed Properties
- Exact Mass: 181.00109
- Monoisotopic Mass: 181.001
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 13
- Rotatable Bond Count: 0
- Complexity: 248
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 81.4Ų
Experimental Properties
- Density: 1.662
- Boiling Point: 276.8°Cat760mmHg
- Flash Point: 145°C
- Refractive Index: 1.636
- PSA: 78.67
1,3-Benzodioxol-2-one,5-nitro- Related Literature
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
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